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Compound of Interest

Compound Name: 2-Chloro-n-octylacetamide

CAS No.: 20368-12-1

Cat. No.: B11967224

Get Quote

Executive Summary
This technical guide provides a definitive physicochemical profile of 2-Chloro-N-
octylacetamide, a critical alkylating intermediate used in the synthesis of cationic surfactants,

corrosion inhibitors, and pharmaceutical podands.

The core finding of this analysis is the experimentally validated melting point range of 37.3°C –

38.3°C. This classifies the compound as a low-melting solid, necessitating precise temperature

control during handling and storage to prevent inadvertent phase change. This guide details the

synthesis logic, purification protocols, and thermal characterization methods required to ensure

data integrity in drug development and material science applications.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6][7][8]
2-Chloro-N-octylacetamide (also known as N-octyl-2-chloroacetamide) is an amide derivative

characterized by a lipophilic octyl chain and a reactive alpha-chloroacetyl group.
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Table 1: Physicochemical Specifications
Property Data Source/Validation

Chemical Name 2-Chloro-N-octylacetamide IUPAC Nomenclature

CAS Number 20368-12-1 Sigma-Aldrich / PubChem

Molecular Formula C₁₀H₂₀ClNO Calculated

Molecular Weight 205.72 g/mol Calculated

Melting Point (Experimental) 37.3 – 38.3 °C
J. Med. Chem. / ResearchGate

[1]

Physical State (20°C) Waxy White Solid Experimental Observation

Solubility
Soluble in DCM, Ethanol,

Chloroform
Lipophilic nature

Reactivity High (Alkylation via Sɴ2) -Haloamide functionality

Melting Point Analysis & Thermal Behavior
Experimental Data Interpretation
The melting point (MP) of 2-Chloro-N-octylacetamide is significantly influenced by the length

of the N-alkyl chain. While the dodecyl analog (C12) melts at ~62°C, the octyl analog (C8)

exhibits a depressed melting range of 37.3–38.3°C.

This proximity to human body temperature and standard laboratory ambient temperatures

(often reaching 25-30°C in uncontrolled environments) presents specific challenges:

Handling: The compound may exist as a semi-solid or "melt" during filtration if solvents are

not sufficiently chilled.

Purity Indication: A sharp range (<1°C) indicates high purity. A range widening >2°C or

shifting below 36°C suggests the presence of unreacted octylamine or hydrolyzed

chloroacetic acid byproducts.

Comparative Thermal Data
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Compound Alkyl Chain Melting Point (°C) Trend Analysis

2-Chloro-N-

methylacetamide
C1 42 – 46 °C

High lattice energy

due to H-bonding

density

2-Chloro-N-

octylacetamide
C8 37.3 – 38.3 °C

Van der Waals forces

dominate; lower MP

2-Chloro-N-

dodecylacetamide
C12 62.1 – 62.4 °C

Increased chain

entanglement raises

MP

Synthesis & Purification Protocol
To achieve the cited melting point, the compound must be synthesized with strict control over

stoichiometry and temperature to minimize side reactions (e.g., double alkylation).

Reaction Logic
The synthesis utilizes a Schotten-Baumann-type acylation in an anhydrous organic solvent.

Chloroacetyl chloride is highly reactive; thus, a base (Triethylamine) is employed to scavenge

the liberated HCl, driving the equilibrium forward.

Reaction Scheme:

Step-by-Step Protocol
Reagents:

Octylamine (1.0 eq)[1]

Chloroacetyl Chloride (1.1 eq)[1]

Triethylamine (1.1 eq)[1]

Dichloromethane (DCM) (Solvent)[1]

Procedure:
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Setup: Charge a round-bottom flask with Octylamine and Triethylamine in dry DCM. Cool the

system to 0°C using an ice bath. Rationale: Low temperature prevents uncontrolled

exotherms and minimizes side product formation.

Addition: Add Chloroacetyl Chloride dropwise over 30 minutes. Maintain internal temperature

<5°C.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 6 hours. Monitor

via TLC (Silica; Hexane:EtOAc 3:1).

Quench & Extraction: Wash the organic layer sequentially with:

Cold Water (removes amine salts).

0.1 M HCl (removes unreacted amine).

Sat. NaHCO₃ (removes unreacted acid chloride/acid).

Brine.

Drying: Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

Crystallization (Critical): The residue will be a waxy solid.[2] Recrystallize from cold Ethanol

or Diethyl Ether.

Note: Due to the low MP (37°C), avoid heating the solvent excessively. Dissolve at mild

heat and chill to -20°C to induce crystallization.

Visualization of Workflows
Synthesis & Characterization Pathway
This diagram outlines the critical path from raw materials to the validated product, highlighting

the decision nodes for purity.

Start: Octylamine
+ Chloroacetyl Chloride

Reaction:
DCM, Et3N, 0°C -> RT

Acylation Workup:
Acid/Base Wash

6 Hours Crude Waxy SolidEvaporation Recrystallization:
Cold Ethanol (-20°C)

Purification MP Check:
Target 37.3-38.3°C

Isolate Crystals

Fail (Range > 2°C)
Pure 2-Chloro-N-octylacetamidePass (Range < 1°C)
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Click to download full resolution via product page

Figure 1: Synthesis and purification logic flow for 2-Chloro-N-octylacetamide.

Melting Point Determination Workflow
Given the compound's low melting point, standard capillary methods can be error-prone if the

ramp rate is too high.

Sample Preparation:
Dry 24h @ 20°C (Vacuum)

Pack Capillary:
Compact to 2-3mm height

Start Temp:
Set to 25°C

Ramp Rate:
1.0 °C/min

Observation:
First drop liquid (T1)

Clear melt (T2)

Valid Result:
37.3 - 38.3°C

Click to download full resolution via product page

Figure 2: Optimized melting point determination protocol for low-melting amides.

Applications & Significance
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Corrosion Inhibition: The compound serves as a precursor to cationic surfactants. The octyl

chain provides a hydrophobic barrier when the polar head group adsorbs onto metal

surfaces (e.g., mild steel in acidic media), significantly reducing corrosion rates [2].

Pharmaceutical Intermediates: It functions as a versatile "linker" molecule. The chloro group

is easily displaced by amines or thiols to form complex ligands (podands) or bioactive

molecules with enhanced lipophilicity [3].

Surfactant Synthesis: Reacting this intermediate with pyridine or tertiary amines yields

quaternary ammonium salts (QACs) with specific antimicrobial properties tailored by the C8

chain length [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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